Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate
Cat. No. B8696032
M. Wt: 254.33 g/mol
InChI Key: ZFJPNXYZVCKTJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06730681B2
Procedure details
Sodium hydride (60% dispersion in oil) (0.40 g, 10.0 mmol) was added portionwise over 10 min to a solution of 3-oxopiperazine-1-carboxylic acid tert-butyl ester (1.00 g, 5.0 mmol) in N,N-dimethylacetamide (10 ml). The mixture was stirred for 30 min before addition of bromomethylcyclopropane (1.45 ml, 15.0 mmol) and then stirred for a further 18 h. The mixture was diluted with water (100 ml) and extracted with EtOAc (2×100 ml). The combined organic extracts were washed with brine (50 ml), dried over MgSO4 and evaporated to give 4-cyclopropylmethyl-3-oxopiperazine-1-carboxylic acid tert-butyl ester (1.27 g, 100%) as a yellow oil. This oil was dissolved in dichloromethane and hydrogen chloride bubbled through the reaction (2×10 min). The solvent was evaporated to give 1-cyclopropylmethylpiperazin-2-one.HCl (0.95 g, 100%) as a white solid.
Quantity
1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[C:3]([O:7][C:8]([N:10]1[CH2:15][CH2:14][NH:13][C:12](=[O:16])[CH2:11]1)=[O:9])([CH3:6])([CH3:5])[CH3:4].Br[CH2:18][CH:19]1[CH2:21][CH2:20]1>CN(C)C(=O)C.O>[C:3]([O:7][C:8]([N:10]1[CH2:15][CH2:14][N:13]([CH2:18][CH:19]2[CH2:21][CH2:20]2)[C:12](=[O:16])[CH2:11]1)=[O:9])([CH3:6])([CH3:4])[CH3:5] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.4 g
|
|
Type
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reactant
|
|
Smiles
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[H-].[Na+]
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|
Name
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|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CC(NCC1)=O
|
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Name
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|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
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Smiles
|
CN(C(C)=O)C
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Step Two
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Name
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|
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Quantity
|
1.45 mL
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Type
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reactant
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Smiles
|
BrCC1CC1
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Step Three
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Name
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|
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Quantity
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100 mL
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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stirred for a further 18 h
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
|
extracted with EtOAc (2×100 ml)
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WASH
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Type
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WASH
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|
Details
|
The combined organic extracts were washed with brine (50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CC(N(CC1)CC1CC1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.27 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
